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Compound of Interest

Compound Name: Deacetylxylopic acid

Cat. No.: B1151031 Get Quote

For researchers, scientists, and drug development professionals handling deacetylxylopic
acid, ensuring its proper disposal is a critical component of laboratory safety and

environmental responsibility. This guide provides a detailed, step-by-step protocol for the safe

disposal of deacetylxylopic acid, aligning with standard laboratory safety practices and

environmental regulations.

Deacetylxylopic acid, an organic acid, is recognized as potentially harmful if swallowed,

inhaled, or in direct contact with skin.[1] Furthermore, its potential to cause harm to aquatic life

necessitates careful handling of its disposal to prevent environmental contamination.[2]

Adherence to the following procedures will mitigate risks and ensure compliance with safety

standards.

Material Properties and Safety Data
A thorough understanding of the physicochemical properties of deacetylxylopic acid is

fundamental to its safe handling and disposal. The following table summarizes key quantitative

data for this compound.
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Property Value Reference

CAS Number 6619-95-0 [1]

Molecular Formula C₂₀H₃₀O₃

Appearance Powder

Purity >95%

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

[3]

Storage

Recommended long-term

storage at -20°C; short-term at

2-8°C in a tightly sealed

container in a dry, well-

ventilated place.

Incompatibilities
Strong oxidizing/reducing

agents, strong acids/alkalis.
[2]

Experimental Protocol: Step-by-Step Disposal
Procedure
The following protocol outlines the recommended procedure for the disposal of

deacetylxylopic acid waste. This procedure is designed to prioritize safety by assuming the

neutralized product may still pose an environmental risk, thus requiring disposal as hazardous

waste.

1. Personal Protective Equipment (PPE) and Preparation:

Before beginning, ensure you are wearing appropriate PPE, including chemical-resistant

gloves, safety goggles, and a laboratory coat.

Conduct all disposal procedures within a certified chemical fume hood to prevent inhalation

of any dust or vapors.
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Prepare a designated hazardous waste container, properly labeled for organic acid waste.

2. Neutralization of Small Quantities (for spills or residual amounts):

For minor spills or cleaning of contaminated labware: Prepare a neutralizing agent. A 5%

solution of sodium bicarbonate (baking soda) in water is a common and safe choice. Other

suitable bases include calcium hydroxide or sodium hydroxide, though these are more

caustic and require additional handling precautions.

Slowly and carefully add the neutralizing agent to the acidic waste. Avoid rapid addition,

which can cause excessive heat generation and splashing.

Monitor the pH of the solution using pH indicator strips or a calibrated pH meter. The target

pH should be within a neutral range of 6.0 to 9.0.

Allow the neutralized mixture to cool to room temperature.

3. Collection and Storage of Waste:

Transfer the neutralized solution into a clearly labeled, sealed, and chemically compatible

hazardous waste container. The label should include "Hazardous Waste," "Neutralized

Deacetylxylopic Acid," and the date.

For solid deacetylxylopic acid waste, collect it in a separate, clearly labeled hazardous

waste container for solids. Do not mix with other waste types.

Store the hazardous waste container in a designated satellite accumulation area, away from

incompatible materials.[4]

4. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal company.

Crucially, do not pour the neutralized solution down the drain. Although neutralized, the

resulting salt's ecotoxicity data is not readily available, and the precautionary principle

dictates it should be treated as potentially harmful to the aquatic environment.
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Logical Workflow for Deacetylxylopic Acid Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of deacetylxylopic acid.
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Figure 1: Deacetylxylopic Acid Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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